![molecular formula C23H23N3O4 B6525522 6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione CAS No. 946307-59-1](/img/structure/B6525522.png)
6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H23N3O4 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
The exact mass of the compound 6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione is 405.16885622 g/mol and the complexity rating of the compound is 658. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[(2,4-dimethylphenyl)amino]-5-(3-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oncology and Cancer Research
The compound’s potential as an anti-cancer agent has garnered interest. Specifically, it targets oncogenic FGFR (FGFR1, FGFR2, FGFR3, and FGFR4) gene alterations observed in approximately 7% of human cancers. These alterations include point mutations, small intragenic deletions, genomic amplifications, and chromosomal rearrangements/gene fusions . Key points:
- In Vitro Activity : KIN-3248 (the compound’s other name) exhibits low nanomolar biochemical potency against wild-type FGFR family members and mutants associated with resistance to FGFR inhibitors. It effectively inhibits FGFR2-PHGDH fusion-positive cholangiocarcinoma cell lines and FGFR2-OPTN fusion-positive urothelial cancer cell lines .
- In Vivo Efficacy : KIN-3248 leads to dose-dependent tumor growth inhibition and regressions in FGFR inhibitor-resistant gastric cancer and cholangiocarcinoma models harboring secondary FGFR2 kinase domain mutations. This efficacy is accompanied by biomarker modulation, downstream pathway inhibition, and apoptotic cell death .
Non-Steroidal Anti-Inflammatory Drug (NSAID) Research
AKOS004944514 has been investigated as a potential NSAID. Its structural analog, 2-[(2,6-dimethylphenyl)amino]benzoic acid (HDMPA), shares similarities with the compound. Polymorphism studies reveal different crystal forms, and the conformational flexibility of the molecule contributes to its polymorphism . Key points:
Thyroid Research
Although not explicitly studied for thyroid-related applications, AKOS004944514’s structural analog, HDMPA, has been explored as a potential thyroid drug. Two new forms of HDMPA were discovered through solution growth and thermal treatment of crystals . While this information doesn’t directly apply to AKOS004944514, it highlights the compound’s potential in related fields.
properties
IUPAC Name |
6-(2,4-dimethylanilino)-5-(3-methoxyphenyl)-1,3-dimethylfuro[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4/c1-13-9-10-17(14(2)11-13)24-20-18(15-7-6-8-16(12-15)29-5)19-21(27)25(3)23(28)26(4)22(19)30-20/h6-12,24H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDTALNJPVYBTCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2=C(C3=C(O2)N(C(=O)N(C3=O)C)C)C4=CC(=CC=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((2,4-dimethylphenyl)amino)-5-(3-methoxyphenyl)-1,3-dimethylfuro[2,3-d]pyrimidine-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.